Cas no 2022173-02-8 (1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 2022173-02-8
• MF: C₁₀H₁₈O₂S
• MW: 202.313722133636
• CID: 6330787
• PubChem ID: 165572968
• Update Time: 2025-07-02

1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde
• 2022173-02-8
• EN300-1620055

• Inchi： 1S/C10H18O2S/c1-9-4-3-5-10(9,8-11)6-7-13(2)12/h8-9H,3-7H2,1-2H3
• InChI Key： INGMRVCYHPNVPI-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C=O)CCCC1C)=O

Computed Properties

• Exact Mass: 202.10275099g/mol
• Monoisotopic Mass: 202.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde

Introduction to 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 2022173-02-8)

1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2022173-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopentane core functionalized with a formyl group and a methanesulfinyl-substituted ethyl chain. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The nomenclature of this compound provides valuable insights into its chemical structure. The term "1-(2-methanesulfinylethyl)" indicates the presence of a methanesulfinyl group (-SO₂CH₂-) attached to the first carbon atom of an ethyl chain, which is further connected to the cyclopentane ring. The suffix "-carbaldehyde" signifies the presence of an aldehyde functional group (-CHO) at the first carbon atom of the cyclopentane ring. This unique combination of functional groups imparts distinct reactivity and potential biological activity, making it an intriguing subject for synthetic and pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde with biological targets. The methanesulfinyl group, known for its ability to enhance binding affinity through hydrogen bonding and electrostatic interactions, could serve as a key moiety in designing molecules with improved pharmacokinetic properties. Additionally, the aldehyde group is a versatile handle for further derivatization, allowing chemists to explore diverse chemical space and optimize lead compounds for therapeutic applications.

In the realm of drug discovery, the cyclopentane ring is often favored due to its favorable pharmacokinetic profile, including improved oral bioavailability and reduced metabolic liability. The presence of both the formyl and methanesulfinyl groups in 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde suggests potential applications in modulating enzyme activity or interacting with specific protein targets. For instance, aldehydes are well-known for their reactivity in forming Schiff bases with amino groups, while sulfoxides exhibit unique electronic properties that can influence molecular recognition processes.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutics. The cyclopentane scaffold in 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde aligns with this trend, as it offers a rigid yet flexible framework that can be readily modified to suit specific biological requirements. Studies have demonstrated that derivatives of cyclopentane-based molecules often exhibit enhanced binding affinity and selectivity towards therapeutic targets, making them valuable candidates for further development.

The synthesis of 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have provided new tools for constructing complex molecular architectures efficiently. These methodologies have been instrumental in synthesizing analogs of 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde, allowing researchers to explore its structural space systematically.

Biological evaluation of 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde has revealed promising preliminary results. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The methanesulfinyl group appears to play a crucial role in modulating enzyme-substrate interactions, potentially leading to the development of novel anti-inflammatory agents. Further investigation into its mechanism of action could provide insights into its therapeutic potential and guide future structural optimization efforts.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now forecast the biological activity of molecules based on their structural features, significantly reducing the time required for hit identification. By leveraging these computational tools, researchers can prioritize analogs of 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde for experimental validation, streamlining the drug development process.

In conclusion, 1-(2-methanesulfinylethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 2022173-02-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic and computational chemistry, make it an attractive candidate for further exploration. As our understanding of biological targets continues to evolve, compounds like this one will play a crucial role in discovering novel therapeutics that address unmet medical needs.